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Compound of Interest

Compound Name: TED-347

Cat. No.: B15544150

Get Quote

Researchers and drug development professionals must adhere to strict safety and disposal

protocols when handling TED-347, a potent, irreversible, covalent, and allosteric inhibitor of the

YAP-TEAD protein-protein interaction.[1][2] This document provides a comprehensive guide to

its proper disposal, ensuring laboratory safety and regulatory compliance. All procedures

should be conducted in accordance with local, state, and federal regulations. For complete

safety information, always consult the Safety Data Sheet (SDS) provided by the manufacturer.

Chemical and Physical Properties
A summary of the key quantitative data for TED-347 is presented below, offering a quick

reference for handling and storage.
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Property Value

Molecular Formula C15H11ClF3NO[3][4]

Molecular Weight 313.70 g/mol [5]

Appearance Solid Powder

Purity ≥98%

Solubility in DMSO
64 mg/mL (204.02 mM) to 100 mg/mL (318.78

mM)

EC50 (TEAD4-Yap1) 5.9 μM

Ki (TEAD4) 10.3 μM

Storage Temperature -20°C for long-term storage

Proper Disposal Procedures
As TED-347 is a chlorinated and fluorinated organic compound, it must be treated as

hazardous chemical waste. Under no circumstances should it be disposed of down the sink or

in regular trash.

Experimental Protocol for Disposal of Unused TED-347:

Consult the Safety Data Sheet (SDS): Before beginning any disposal procedure, thoroughly

review the manufacturer's SDS for specific handling and disposal instructions.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Containment: Ensure all waste is collected in a designated, properly labeled hazardous

waste container. The container should be made of a material compatible with chlorinated

organic compounds and have a secure screw-top lid.

Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as

"Hazardous Waste: TED-347" and including the chemical formula (C15H11ClF3NO). Also,

note the concentration and quantity of the waste.
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Segregation: Store the waste container in a designated, well-ventilated secondary

containment area, away from incompatible materials.

Waste Pickup: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocol for Disposal of Contaminated Materials:

PPE and Labware: Any materials that have come into contact with TED-347, such as pipette

tips, gloves, and empty vials, should be considered contaminated.

Decontamination of Glassware: If glassware is to be reused, it must be decontaminated.

Triple rinse the glassware with a suitable solvent (e.g., ethanol or acetone), collecting the

rinsate as hazardous waste.

Solid Waste: Place all contaminated solid waste into a designated hazardous waste bag or

container.

Labeling and Disposal: Label the container as "Hazardous Waste: TED-347 Contaminated

Materials" and dispose of it through your institution's EHS-approved waste stream.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of TED-
347 and associated materials.
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Start: Handling TED-347

Is the TED-347 unused or is it contaminated material?

Collect in a labeled hazardous waste container.

Unused TED-347

Is the material solid or liquid/glassware?

Contaminated Material

Segregate and store in a designated area.

Arrange for pickup by EHS or a licensed waste disposal contractor.

Place in a designated container for contaminated solid waste. Triple rinse with a suitable solvent. Collect rinsate as hazardous waste.

Solid (gloves, tips) Liquid/Glassware

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TED-347 and contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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